Cas no 921870-56-6 (N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921870-56-6
• MF: C₂₀H₁₆N₂O₃S
• MW: 364.417643547058
• CID: 6278658
• PubChem ID: 41645427
• Update Time: 2025-11-01

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• AKOS024631397
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide
• F2252-0180
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• 921870-56-6

• Inchi： 1S/C20H16N2O3S/c1-2-24-16-10-6-9-14-11-17(25-18(14)16)15-12-26-20(21-15)22-19(23)13-7-4-3-5-8-13/h3-12H,2H2,1H3,(H,21,22,23)
• InChI Key： CAWVDIOLTCIUEK-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2)=O)=NC(=C1)C1=CC2C=CC=C(C=2O1)OCC

Computed Properties

• Exact Mass: 364.08816355g/mol
• Monoisotopic Mass: 364.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

Professional Introduction to N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 921870-56-6)

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 921870-56-6, represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, particularly the presence of a benzofuran moiety linked to a thiazole ring, make it an intriguing subject for researchers seeking novel bioactive molecules.

The molecular structure of N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide encompasses several key pharmacophoric elements that are known to contribute to biological activity. The benzofuran ring, characterized by its aromaticity and electron-rich nature, is often found in compounds with notable pharmacological properties. This moiety is further functionalized with an ethoxy group at the 7-position, which can influence the compound's solubility and metabolic stability. Additionally, the thiazole ring, a heterocyclic compound containing sulfur and nitrogen atoms, is well-documented for its role in various biological processes and has been extensively studied for its potential therapeutic applications.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage the unique properties of benzofuran and thiazole derivatives. These compounds have shown promise in various preclinical studies as inhibitors of key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The combination of these structural motifs in N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide suggests that it may exhibit multiple mechanisms of action, making it a versatile candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The benzofuran-thiazole core can be modified in numerous ways to optimize its pharmacokinetic and pharmacodynamic properties. For instance, structural variations such as changes in substitution patterns or the introduction of additional functional groups can fine-tune the compound's affinity for specific biological targets. This flexibility makes N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide an attractive starting point for medicinal chemists aiming to develop next-generation therapeutics.

The synthesis of N-4-(7 ethoxy 1 benzofuran 2 yl) 1 3 thiazol 2 ylbenzamide involves a series of well-established organic reactions that highlight the expertise required to handle complex molecular architectures. Key steps in its synthesis include condensation reactions to form the thiazole ring, followed by functionalization with the benzofuran moiety through nucleophilic substitution or other coupling strategies. The introduction of the ethoxy group at the 7-position of the benzofuran ring typically requires careful control of reaction conditions to ensure high yield and purity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way pharmaceutical intermediates are synthesized, allowing for greater precision and fewer byproducts. These innovations are particularly relevant to the preparation of N - 4 ( 7 ethoxy 1 benzofuran 2 yl) 1 3 thiazol 2 ylbenzamide, where achieving high purity is crucial for subsequent biological evaluation.

Beyond its synthetic significance, N - 4 (7 ethoxy 1 benzofuran 2 yl) -1 ,3 -thiazol -2 - ylbenzamide has garnered interest due to its potential biological activity. Preliminary studies have suggested that this compound may interact with various targets relevant to human health and disease. For example, its structural features are reminiscent of known bioactive molecules that modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). Additionally, the presence of both benzofuran and thiazole moieties aligns it with compounds that have demonstrated efficacy in treating neurological disorders by targeting specific neurotransmitter receptors.

The exploration of novel therapeutic agents often involves rigorous testing in both cellular and animal models to assess their safety and efficacy. In vitro assays are commonly employed to evaluate interactions with target proteins and assess potential toxicity profiles. These early-stage evaluations provide valuable insights into whether further development is warranted before progressing to clinical trials. For N - 4 (7 ethoxy 1 benzofuran 2 yl) -1 ,3 -thiazol -2 - ylbenzamide, such studies would likely focus on identifying its primary mode of action and evaluating its ability to modulate relevant biological pathways.

In conclusion, N -4-(7 ethoxy 1 benzofuran 2 yl) -1 ,3 -thiazol -2 - ylbenzamide (CAS No .92187056 .6) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural composition , encompassing both benzofuran and thiazole moieties , positions it as an attractive candidate for further exploration . With ongoing advancements in synthetic chemistry and drug discovery methodologies , this compound holds promise as a valuable tool for developing novel therapeutics aimed at addressing various human health challenges . As research continues to uncover new applications for this molecule , it is likely to play an increasingly important role in future medical treatments .